rac-(1s,3R,5S)-3,5-bis(methoxycarbonyl)cyclohexane-1-carboxylic acid
Overview
Description
Rac-(1S,3R,5S)-3,5-bis(methoxycarbonyl)cyclohexane-1-carboxylic acid, also known as rac-MCC, is a chiral acid derived from cyclohexane and is widely used in organic synthesis and as a chiral ligand in asymmetric catalysis. It is a versatile molecule with multiple applications in various fields of science.
Scientific Research Applications
Rac-MCC is widely used in organic synthesis and in asymmetric catalysis. It is used as a chiral ligand in asymmetric hydrogenation, hydroformylation, and hydrocyanation reactions. It is also used as a catalyst in the synthesis of various chiral molecules such as amino acids and peptides. Rac-MCC has also been used in the synthesis of pharmaceuticals, agrochemicals, and natural products. In addition, it has been used as a chiral scaffold for the synthesis of polymers-based materials.
Mechanism of Action
Rac-MCC acts as a chiral ligand in asymmetric catalysis, which involves the transfer of chiral information from the ligand to the substrate. The chiral ligand binds to the substrate, allowing it to bind to the catalyst in an enantioselective manner. This results in the formation of a single enantiomer of the substrate. The chiral ligand also stabilizes the transition state of the reaction, which helps to increase the reaction rate.
Biochemical and Physiological Effects
Rac-MCC has been shown to have potential therapeutic effects in various animal models. It has been shown to reduce inflammation and oxidative stress, and to have anti-cancer and anti-diabetic effects. Rac-MCC has also been shown to have neuroprotective effects and to improve cognitive performance in animal models.
Advantages and Limitations for Lab Experiments
Rac-MCC is a versatile molecule with multiple applications in various fields of science. It is relatively easy to synthesize and can be used in a variety of reactions. However, it is not very stable and has a limited shelf life. In addition, it can be toxic to humans and animals if not handled properly.
Future Directions
There are many potential future directions for rac-(1s,3R,5S)-3,5-bis(methoxycarbonyl)cyclohexane-1-carboxylic acid. For example, it could be used in the development of new drugs and therapeutics. It could also be used in the development of new materials for energy storage. In addition, it could be used to develop new catalysts for organic synthesis. Finally, it could be used to develop new methods for the synthesis of chiral molecules.
Synthesis Methods
Rac-MCC can be synthesized from cyclohexane by a two-step process. The first step involves the formation of a cyclohexylmethyl ester by reacting cyclohexane with methyl chloroformate in the presence of a base such as sodium hydroxide. The second step involves the oxidation of the cyclohexylmethyl ester with hydrogen peroxide in the presence of a catalyst such as iron(III) chloride to form rac-(1s,3R,5S)-3,5-bis(methoxycarbonyl)cyclohexane-1-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1s,3R,5S)-3,5-bis(methoxycarbonyl)cyclohexane-1-carboxylic acid involves the protection of cyclohexane-1,3,5-triol followed by selective oxidation and carboxylation.", "Starting Materials": [ "Cyclohexane-1,3,5-triol", "Methanol", "Sodium hydroxide", "Sodium periodate", "Sodium borohydride", "Carbon dioxide", "Diethyl ether", "Hydrochloric acid", "Sodium chloride", "Sodium sulfate", "Methanesulfonic acid", "Dimethylformamide", "N,N'-Dicyclohexylcarbodiimide", "N-Hydroxysuccinimide", "Triethylamine", "Ethyl acetate" ], "Reaction": [ "Protection of cyclohexane-1,3,5-triol with methoxycarbonyl chloride and sodium hydroxide in methanol to form rac-(1R,3S,5S)-3,5-bis(methoxycarbonyl)cyclohexane-1-methanol", "Selective oxidation of the protected cyclohexane-1,3,5-triol using sodium periodate in water to form rac-(1R,3S,5S)-3,5-bis(methoxycarbonyl)cyclohexane-1,3-diol", "Reduction of the diol using sodium borohydride in water to form rac-(1R,3S,5S)-3,5-bis(methoxycarbonyl)cyclohexane-1,3-diol", "Carboxylation of the diol using carbon dioxide in diethyl ether and methanesulfonic acid to form rac-(1R,3S,5S)-3,5-bis(methoxycarbonyl)cyclohexane-1,3-diol-1-methanesulfonate", "Conversion of the methanesulfonate to the acid using hydrochloric acid in water and extraction with ethyl acetate to form rac-(1R,3S,5S)-3,5-bis(methoxycarbonyl)cyclohexane-1-carboxylic acid", "Resolution of the racemic mixture using N,N'-dicyclohexylcarbodiimide and N-hydroxysuccinimide in dimethylformamide and triethylamine to form rac-(1s,3R,5S)-3,5-bis(methoxycarbonyl)cyclohexane-1-carboxylic acid" ] } | |
CAS RN |
196303-52-3 |
Product Name |
rac-(1s,3R,5S)-3,5-bis(methoxycarbonyl)cyclohexane-1-carboxylic acid |
Molecular Formula |
C11H16O6 |
Molecular Weight |
244.2 |
Purity |
95 |
Origin of Product |
United States |
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